Cas no 1185299-92-6 (2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride)
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazin-1-yl-quinoline-4-carboxylic acidhydrochloride
- SR-01000368710
- AKOS015849231
- CS-0364842
- 2-piperazin-1-ylquinoline-4-carboxylic acid;hydrochloride
- SR-01000368710-1
- 2-Piperazin-1-yl-quinoline-4-carboxylic acid hydrochloride
- 1185299-92-6
- 2-(piperazin-1-yl)quinoline-4-carboxylic acid hydrochloride
- 2-(piperazin-1-yl)quinoline-4-carboxylicacidhydrochloride
- 2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride
-
- MDL: MFCD09997543
- Inchi: 1S/C14H15N3O2.ClH/c18-14(19)11-9-13(17-7-5-15-6-8-17)16-12-4-2-1-3-10(11)12;/h1-4,9,15H,5-8H2,(H,18,19);1H
- InChI Key: JILRWYXZNHPYPI-UHFFFAOYSA-N
- SMILES: C(C1=CC(N2CCNCC2)=NC2C=CC=CC1=2)(=O)O.Cl
Computed Properties
- Exact Mass: 293.0931045g/mol
- Monoisotopic Mass: 293.0931045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 055291-250mg |
2-Piperazin-1-yl-quinoline-4-carboxylic acid hydrochloride |
1185299-92-6 | 250mg |
£94.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026327-500mg |
2-Piperazin-1-yl-quinoline-4-carboxylic acidhydrochloride |
1185299-92-6 | 500mg |
2502.0CNY | 2021-07-10 | ||
| Chemenu | CM262225-1g |
2-(Piperazin-1-yl)quinoline-4-carboxylic acid hydrochloride |
1185299-92-6 | 97% | 1g |
$316 | 2022-06-14 | |
| Chemenu | CM262225-5g |
2-(Piperazin-1-yl)quinoline-4-carboxylic acid hydrochloride |
1185299-92-6 | 97% | 5g |
$852 | 2022-06-14 | |
| Chemenu | CM262225-5g |
2-(Piperazin-1-yl)quinoline-4-carboxylic acid hydrochloride |
1185299-92-6 | 97% | 5g |
$805 | 2021-08-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 026327-500mg |
2-Piperazin-1-yl-quinoline-4-carboxylic acidhydrochloride |
1185299-92-6 | 500mg |
2502CNY | 2021-05-07 | ||
| TRC | P482593-5mg |
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride |
1185299-92-6 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P482593-10mg |
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride |
1185299-92-6 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P482593-50mg |
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride |
1185299-92-6 | 50mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435512-1g |
2-(Piperazin-1-yl)quinoline-4-carboxylic acid hydrochloride |
1185299-92-6 | 97% | 1g |
¥2763.00 | 2024-08-09 |
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride
Comprehensive Overview of 2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride (CAS No. 1185299-92-6)
2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride (CAS No. 1185299-92-6) is a specialized chemical compound widely recognized in pharmaceutical and biochemical research. This derivative of quinoline, featuring a piperazine moiety, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the context of kinase inhibitors and receptor modulators.
The compound's unique structure, combining a quinoline core with a piperazine group, offers versatile reactivity, making it valuable for structure-activity relationship (SAR) studies. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo testing. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models increasingly prioritize scaffolds with proven bioavailability and target selectivity.
In the context of user search trends, queries like "quinoline derivatives in cancer research" or "piperazine-based drug design" highlight the growing demand for detailed information on this compound. Additionally, its relevance to fragment-based drug discovery (FBDD) aligns with industry shifts toward high-throughput screening methodologies. The compound's CAS No. 1185299-92-6 is frequently searched alongside terms like "synthetic routes" and "pharmacological properties," reflecting its dual appeal to synthetic chemists and pharmacologists.
From a synthetic chemistry perspective, 2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride is often synthesized via multistep organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are rigorously validated using HPLC, NMR, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP) standards. These analytical protocols address common user concerns about batch-to-batch consistency and impurity profiling.
The compound's potential extends to central nervous system (CNS) drug development, where its blood-brain barrier (BBB) permeability is actively investigated. This aligns with rising searches for "neuroactive quinoline compounds" and "CNS-targeted therapies." Furthermore, its metal-chelating properties have sparked interest in neurodegenerative disease research, particularly in studies exploring amyloid aggregation inhibition.
For SEO optimization, this content integrates high-value keywords such as "quinoline-4-carboxylic acid derivatives," "piperazine-containing pharmaceuticals," and "CAS 1185299-92-6 applications." By addressing both technical specifications and research trends, this overview caters to diverse audiences, from academic researchers to industrial R&D teams. Its balanced focus on scientific rigor and practical relevance ensures strong engagement across search engine results pages (SERPs).
In summary, 2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride represents a compelling case study in modern drug development. Its intersection with cutting-edge research areas and alignment with high-volume search queries underscores its importance in contemporary chemical biology and pharmaceutical innovation.
1185299-92-6 (2-Piperazin-1-yl-quinoline-4-carboxylic Acid Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)